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Introduction
AMG131, also known as INT131, is a potent and selective partial agonist of the peroxisome

proliferator-activated receptor-gamma (PPARγ).[1][2][3][4] It is a non-thiazolidinedione (TZD)

selective PPARγ modulator (SPPARM) that has been investigated for its potential in treating

type 2 diabetes mellitus.[2][3][5] AMG131 binds to PPARγ with high affinity, demonstrating

approximately 20-fold higher affinity than rosiglitazone or pioglitazone, and exhibits over 1000-

fold selectivity for PPARγ over PPARα and PPARδ.[4][5] Its mechanism of action involves

modulating the transcription of genes involved in glucose and lipid metabolism, leading to

improved insulin sensitivity.[2][4][6] Proper preparation of AMG131 stock solutions is critical for

accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving AMG131 for in vitro studies.[5][7] This document provides detailed

protocols for the preparation, storage, and handling of AMG131 stock solutions in DMSO.

Quantitative Data Summary
The following tables summarize the key quantitative data for AMG131.

Table 1: Physicochemical Properties of AMG131
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Property Value Source

Molecular Formula C₂₁H₁₂Cl₄N₂O₃S [1][5]

Molecular Weight 514.21 g/mol [5]

CAS Number 315224-26-1 [1][5]

Appearance White to light yellow solid [5]

Table 2: Solubility of AMG131

Solvent Solubility Notes Source

DMSO
250 mg/mL (486.18

mM)

Ultrasonic assistance

may be needed. Use

of newly opened,

anhydrous DMSO is

recommended as the

compound is

hygroscopic.

[5]

DMSO
Sparingly soluble: 1-

10 mg/mL
- [1]

Ethanol
Slightly soluble: 0.1-1

mg/mL
- [1]

Table 3: Stability of AMG131 Stock Solution in DMSO

Storage Temperature Duration Source

-80°C 6 months [5]

-20°C 1 month [5]
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Protocol 1: Preparation of a 10 mM AMG131 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AMG131 in DMSO, a

common concentration for in vitro experiments.

Materials:

AMG131 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate AMG131: Allow the vial of AMG131 powder to come to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out

5.14 mg of AMG131 powder and transfer it to the tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

AMG131 powder.

Dissolution: Tightly cap the tube and vortex for 2-5 minutes to dissolve the compound

completely. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-

10 minutes. Visually inspect the solution to ensure it is clear and free of particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name (AMG131), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions
Procedure:

Thawing: When ready to use, thaw a single aliquot of the AMG131 stock solution at room

temperature.

Dilution: Prepare the desired working concentration by diluting the stock solution in the

appropriate cell culture medium or buffer. For example, to prepare a 10 µM working solution

in 1 mL of media, add 1 µL of the 10 mM stock solution to 999 µL of media.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Application: Use the freshly prepared working solution for your experiment immediately. Do

not store diluted working solutions for extended periods.

Important Considerations:

DMSO Toxicity: DMSO can be toxic to cells at higher concentrations. It is crucial to ensure

that the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to

minimize any solvent-induced effects.

Hygroscopic Nature: AMG131 and DMSO are hygroscopic.[5] Use fresh, anhydrous DMSO

and handle the solid compound promptly in a low-humidity environment to ensure accurate

concentration calculations.

Safety: Always handle AMG131 and DMSO in a well-ventilated area or a chemical fume

hood, wearing appropriate PPE.
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Visualizations
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Caption: AMG131 activates the PPARγ signaling pathway.

Experimental Workflow: AMG131 Stock and Working
Solution Preparation
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Stock Solution Preparation

Working Solution Preparation

Experiment

1. Weigh AMG131 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Thaw Stock Aliquot

For Use

7. Dilute in Culture Medium/Buffer

8. Mix Gently

9. Apply to Cells/Assay
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Caption: Workflow for preparing AMG131 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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